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Compound of Interest

Compound Name: Edetol

Cat. No.: B1671103

An in-depth analysis of N,N,N',N'-tetrakis(2-hydroxypropyl)ethylenediamine (Quadrol) as a
crucial component in the synthesis of a wide array of polyurethane materials. This guide
explores its function as both a crosslinker and a catalyst, providing a comprehensive overview
for researchers, scientists, and professionals in drug development and polymer chemistry.

Quadrol, a tetrafunctional amine alcohol, is a significant building block in the polyurethane
industry. Its unique structure, featuring four secondary hydroxyl groups and two tertiary amine
nitrogens, allows it to impart a high degree of crosslinking and catalytic activity during the
polymerization process. This dual functionality makes it a versatile additive in the production of
rigid and flexible foams, coatings, adhesives, elastomers, and specialized biomedical materials.

Dual Functionality: Crosslinker and Catalyst

The fundamental chemistry of polyurethane formation involves the reaction of a di- or
polyisocyanate with a polyol. Quadrol participates in this reaction through its four hydroxyl
groups, which react with isocyanate groups to form urethane linkages. The tetrafunctional
nature of Quadrol leads to the formation of a densely crosslinked three-dimensional network.
This high crosslink density is instrumental in enhancing the mechanical strength, thermal
stability, and chemical resistance of the final polyurethane product.

Simultaneously, the two tertiary amine groups within the Quadrol molecule act as catalysts,
accelerating the gelling reaction (urethane formation) and, in the case of foams, the blowing
reaction (water-isocyanate reaction to produce carbon dioxide). This catalytic activity allows for
greater control over the curing process and the final properties of the polyurethane.[1][2]
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Impact on Polyurethane Properties: A Quantitative
Perspective

The concentration of Quadrol in a polyurethane formulation is a critical parameter that can be
tailored to achieve specific material properties. While specific quantitative data directly
correlating varying Quadrol concentrations to material properties is dispersed throughout
scientific literature and patents, the general trends indicate a significant influence on
mechanical and thermal characteristics.

An increase in Quadrol content generally leads to a higher crosslink density. This, in turn, is
expected to enhance the following properties:

e Mechanical Properties: Increased hardness, compressive strength, and tensile strength are
anticipated with higher Quadrol concentrations. However, this often comes at the expense of
reduced elongation at break, as the more rigid network restricts chain mobility.

o Thermal Properties: A higher crosslink density typically results in an increased glass
transition temperature (Tg), indicating improved thermal stability at elevated temperatures.

The following tables summarize typical data on the physical and chemical properties of Quadrol
and the general effects of crosslinker concentration on polyurethane properties, providing a
baseline for formulation development.

Table 1: Typical Physical and Chemical Properties of Quadrol
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Property Value Reference

N,N,N',N'-tetrakis(2-

Chemical Name hydroxypropyl)ethylenediamin [3114]
e

CAS Number 102-60-3 [4]

Molecular Formula C14H32N204 [5]

Molecular Weight 292.41 g/mol [5]

Colorless to pale yellow
Appearance . o [4]
viscous liquid

Hydroxyl Value ~770 mg KOH/g [1]

Functionality 4 (hydroxyl), 2 (tertiary amine) [1]

Table 2: General Influence of Crosslinker Concentration on Polyurethane Properties

= " Effect of Increasing Crosslinker
roper
HE Concentration

Mechanical Properties

Hardness Increases

Tensile Strength Generally Increases
Compressive Strength (Foams) Generally Increases
Elongation at Break Decreases

Thermal Properties

Glass Transition Temperature (TQ) Increases

Thermal Stability Generally Increases

Other Properties

Swelling in Solvents Decreases
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Experimental Protocols: Synthesis of Quadrol-
Based Polyurethanes

While specific formulations are often proprietary, the following sections provide generalized
experimental protocols for the synthesis of rigid polyurethane foam and a polyurethane
elastomer, illustrating the role of Quadrol in the process. These are intended as a starting point
for laboratory-scale preparations.

Synthesis of a Rigid Polyurethane Foam

This protocol outlines a two-component approach for preparing a rigid polyurethane foam
where Quadrol is part of the polyol component.

Materials:

e Component A (Polyol Blend):

o

Polyether Polyol (e.g., sucrose or sorbitol-based, hydroxyl value 400-500 mg KOH/Q)

Quadrol (as crosslinker and catalyst)

[¢]

Silicone Surfactant (for cell stabilization)

[¢]

o

Blowing Agent (e.g., water, HFOS)

Amine Catalyst (optional, for controlling reaction profile)

o

e Component B (Isocyanate):
o Polymeric Methylene Diphenyl Diisocyanate (pMDI)
Procedure:

o Preparation of Component A: In a suitable container, thoroughly mix the polyether polyol,
Quadrol, silicone surfactant, and any additional amine catalyst until a homogeneous blend is
achieved.
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Addition of Blowing Agent: Carefully add the blowing agent (e.g., water) to Component A and
mix vigorously.

Mixing of Components: In a separate container, weigh the required amount of Component B
(pMDI). Add Component B to Component A and mix at high speed (e.g., 2000-3000 rpm) for
a short period (typically 5-10 seconds) until the mixture is uniform.

Foaming and Curing: Immediately pour the reacting mixture into a mold. The mixture will
begin to expand (cream time), rise (rise time), and solidify (tack-free time). Allow the foam to
cure at room temperature or in an oven at a specified temperature (e.g., 70°C) to ensure
complete reaction.

Synthesis of a Polyurethane Elastomer

This protocol describes a prepolymer method for synthesizing a polyurethane elastomer where

Quadrol can be used as a chain extender and crosslinker.

Materials:

Polyol (e.g., Poly(tetramethylene ether) glycol - PTMEG, or a polyester polyol)
Diisocyanate (e.g., Methylene diphenyl diisocyanate - MDI)
Quadrol (as a chain extender/crosslinker)

Catalyst (e.g., Dibutyltin dilaurate - DBTDL)

Procedure:

Prepolymer Synthesis: In a reaction vessel under a nitrogen atmosphere, react the polyol
with an excess of the diisocyanate at an elevated temperature (e.g., 80°C) with stirring to
form an isocyanate-terminated prepolymer. The reaction progress can be monitored by
titrating for the isocyanate content.

Chain Extension/Crosslinking: Cool the prepolymer to a suitable temperature (e.g., 60°C).
Add the calculated amount of Quadrol and the catalyst to the prepolymer with vigorous
stirring.
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e Casting and Curing: Pour the resulting mixture into a preheated mold and cure in an oven at
a specified temperature and time (e.g., 100°C for several hours) to complete the crosslinking
reaction.

Visualizing the Role of Quadrol: Reaction Pathways
and Experimental Workflows

The following diagrams, generated using Graphviz, illustrate the key reaction involving Quadrol
and a typical experimental workflow for polyurethane foam synthesis.

Reactants
R-N=C=0 Quadrol - . . .
(Isocyanate Group) (Four -OH groups) Fig. 1: Urethane linkage formation with Quadrol.
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Fig. 1. Urethane linkage formation with Quadrol.
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@ Fig. 2: Workflow for rigid PU foam synthesis.
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Fig. 2: Workflow for rigid PU foam synthesis.

Applications in Advanced Materials

The unique properties imparted by Quadrol make it a valuable component in the development
of advanced materials.
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e Shape Memory Polyurethanes (SMPs): Quadrol is used to create covalently crosslinked
networks in SMPs. These materials can be programmed into a temporary shape and will
recover their original shape upon exposure to an external stimulus, such as heat. The
crosslinks formed by Quadrol act as the netpoints that store the permanent shape.[4][5]

o Biomedical Applications: The biocompatibility of certain polyurethane formulations has led to
their use in medical devices. Quadrol-based polyurethanes have been explored for
applications such as in-situ forming scaffolds for tissue engineering and as components of
biocompatible hydrogels.

» High-Performance Coatings and Adhesives: The high crosslink density achievable with
Quadrol contributes to the development of coatings with excellent chemical resistance,
abrasion resistance, and durability. In adhesives, it can enhance bond strength and thermal
stability.[3][4]

Conclusion

Quadrol's dual functionality as a crosslinker and a catalyst makes it a highly effective and
versatile component in polyurethane production. By carefully controlling its concentration in
formulations, researchers and manufacturers can tailor the mechanical, thermal, and chemical
properties of a wide range of polyurethane materials. From commodity foams to advanced
shape-memory polymers and biomedical devices, Quadrol continues to be a key ingredient in
the innovation and application of polyurethane chemistry. Further research into the precise
guantitative effects of Quadrol on polyurethane network architecture and final properties will
undoubtedly lead to the development of new materials with enhanced performance
characteristics.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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